Cas no 773118-28-8 (3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID)

3-Amino-3-(2-chloro-6-methylphenyl)propanoic acid is a chiral β-amino acid derivative featuring a substituted phenyl ring, which imparts structural versatility for synthetic applications. The presence of both amino and carboxyl functional groups enables its use as a building block in peptide synthesis and pharmaceutical intermediates. The 2-chloro-6-methylphenyl substitution enhances steric and electronic properties, making it valuable in asymmetric catalysis and medicinal chemistry research. Its well-defined stereochemistry and reactivity profile facilitate precise modifications in drug design and agrochemical development. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its utility in advanced organic synthesis.
3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID structure
773118-28-8 structure
Product Name:3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID
CAS No:773118-28-8
MF:C10H12ClNO2
MW:213.660781860352
MDL:MFCD06206751
CID:5575837
PubChem ID:129963095
Update Time:2025-06-09

3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

    • 773118-28-8
    • EN300-1981219
    • 3-amino-3-(2-chloro-6-methylphenyl)propanoic acid
    • Benzenepropanoic acid, β-amino-2-chloro-6-methyl-
    • 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID
    • MDL: MFCD06206751
    • Inchi: 1S/C10H12ClNO2/c1-6-3-2-4-7(11)10(6)8(12)5-9(13)14/h2-4,8H,5,12H2,1H3,(H,13,14)
    • InChI Key: KOJFNOFDVQHXIM-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CC(N)C1=C(C)C=CC=C1Cl

Computed Properties

  • Exact Mass: 213.0556563g/mol
  • Monoisotopic Mass: 213.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.286±0.06 g/cm3(Predicted)
  • Boiling Point: 356.6±42.0 °C(Predicted)
  • pka: 3.67±0.12(Predicted)

3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID Pricemore >>

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Additional information on 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID

Comprehensive Overview of 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID (CAS No. 773118-28-8)

In the realm of organic chemistry and pharmaceutical research, 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID (CAS No. 773118-28-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number 773118-28-8, is a chiral amino acid derivative featuring a 2-chloro-6-methylphenyl group. Its molecular framework makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The growing interest in 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID is reflected in the increasing number of searches for terms like "CAS 773118-28-8 uses" and "synthesis of 3-amino-3-(2-chloro-6-methylphenyl)propanoic acid." Researchers are particularly intrigued by its potential role in designing enzyme inhibitors and receptor modulators, which are critical in treating metabolic disorders and neurological conditions. The compound's chiral center and aromatic substitution pattern offer versatility in medicinal chemistry, aligning with current trends in personalized medicine and targeted therapies.

From a synthetic perspective, 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID is often synthesized via asymmetric hydrogenation or enzymatic resolution methods. These techniques are frequently searched under keywords like "asymmetric synthesis of 773118-28-8" and "enzymatic preparation of chiral amino acids." The compound's high purity and optical activity are crucial for its application in high-value pharmaceuticals, making it a subject of interest for process chemists and scale-up specialists.

Another hot topic surrounding this compound is its potential in green chemistry applications. With the global push toward sustainable practices, queries like "eco-friendly synthesis of 3-amino-3-(2-chloro-6-methylphenyl)propanoic acid" have surged. Researchers are exploring catalytic methods and biodegradable solvents to produce this compound with minimal environmental impact. Its low toxicity profile and biodegradability further enhance its appeal in sustainable pharmaceutical manufacturing.

In analytical chemistry, 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID is often characterized using advanced techniques such as HPLC, NMR, and mass spectrometry. Searches for "analytical methods for CAS 773118-28-8" highlight the need for precise quantification and impurity profiling, especially in regulatory submissions. The compound's UV absorbance and chromatographic behavior are also studied to optimize detection protocols.

Beyond its chemical properties, the commercial availability of 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID is a common query, with terms like "suppliers of 773118-28-8" and "pricing for chiral amino acid derivatives" frequently appearing in search engines. The compound is typically offered in research-grade quantities by specialty chemical vendors, catering to academic and industrial labs focused on peptide synthesis and small-molecule drug development.

Looking ahead, the demand for 3-AMINO-3-(2-CHLORO-6-METHYLPHENYL)PROPANOIC ACID is expected to rise, driven by its utility in next-generation therapeutics and bioconjugation techniques. As the scientific community continues to explore its applications, this compound will likely remain a staple in the toolkit of synthetic and medicinal chemists worldwide.

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